Cas no 512197-86-3 (1,2-dibromo-4-ethynylbenzene)

• Product Name: 1,2-dibromo-4-ethynylbenzene
• CAS No: 512197-86-3
• MF: C₈H₄Br₂
• MW: 259.925360679626
• CID: 4012972
• PubChem ID: 9878353
• Update Time: 2025-04-22

1,2-dibromo-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dibromo-4-ethynyl-
• 1,2-dibromo-4-ethynylbenzene
• EN300-1894489
• 512197-86-3
• SCHEMBL6167204
• AT26841

• Inchi： 1S/C8H4Br2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
• InChI Key： KQGMSDQTSDSZSL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C#C)C=C1Br

Computed Properties

• Exact Mass: 259.86593Da
• Monoisotopic Mass: 257.86798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų